Sodium (2R)-2-{[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyl]oxy}-3-(octadecanoyloxy)propyl hydrogen phosphate

• IUPAC Name: sodium;[(2R)-2-[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyl]oxy-3-octadecanoyloxypropyl] hydrogen phosphate
• InChI: InChI=1S/C43H73O8P.Na/c1-3-5-7-9-11-13-15-17-19-20-21-22-24-26-28-30-32-34-36-38-43(45)51-41(40-50-52(46,47)48)39-49-42(44)37-35-33-31-29-27-25-23-18-16-14-12-10-8-6-4-2;/h5,7,11,13,17,19,21-22,26,28,32,34,41H,3-4,6,8-10,12,14-16,18,20,23-25,27,29-31,33,35-40H2,1-2H3,(H2,46,47,48);/q;+1/p-1/b7-5-,13-11-,19-17-,22-21-,28-26-,34-32-;/t41-;/m1./s1
• InChI Key: XMCFQIVGOJWNBA-VOYBGDFJSA-M
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)[O-])OC(=O)CCC=CCC=CCC=CCC=CCC=CCC=CCC.[Na+]
• Isomeric SMILES: CCCCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)(O)[O-])OC(=O)CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC.[Na+]
• Molecular Formula: C43H72NaO8P
• DSSTOX Substance ID: DTXSID30677123
• Molecular Weight: 771.0 g/mol
• CAS RN: 474943-30-1

Description

18:0-22:6 PA or 1-stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphate (sodium salt) is a sodium salt of phosphatidic acid, with substitution of stearic acid and docosahexaenic acid at the sn-1 and sn-2 positions respectively, in the glycerol backbone.

Scientific Research Applications

The compound you’re referring to, commonly known as Sodium (2R)-2-{[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyl]oxy}-3-(octadecanoyloxy)propyl hydrogen phosphate, is a complex molecule with potential applications in various scientific fields. Below is a comprehensive analysis focusing on six unique applications, each detailed in its own section.

Analytical Chemistry

As an analytical standard, this compound could be used in chromatography and mass spectrometry to help identify and quantify similar compounds in complex biological samples, aiding in lipidomics research.

Each of these applications leverages the unique chemical structure of the compound, which includes a long-chain polyunsaturated fatty acid linked to a glycerophosphate backbone. The presence of both hydrophobic and hydrophilic regions in the molecule allows for diverse interactions and functionalities, making it a versatile tool in scientific research. .

Mechanism of Action

Target of Action

The primary target of Sodium (2R)-2-{[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyl]oxy}-3-(octadecanoyloxy)propyl hydrogen phosphate is the enzyme known as docosahexaenoic acid omega-hydroxylase . This enzyme is a cytochrome P450 (heme-thiolate) protein, which is isolated from human eye tissue .

Mode of Action

Sodium (2R)-2-{[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyl]oxy}-3-(octadecanoyloxy)propyl hydrogen phosphate interacts with its target enzyme by serving as a substrate for the enzyme’s catalytic reaction . The enzyme catalyzes the conversion of this compound, in the presence of O2 and reduced NADPH–hemoprotein reductase, into 22-hydroxy-docosahexaenoate, H(+), H2O, and oxidized NADPH–hemoprotein reductase .

Biochemical Pathways

The biochemical pathway affected by Sodium (2R)-2-{[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyl]oxy}-3-(octadecanoyloxy)propyl hydrogen phosphate involves the metabolism of docosahexaenoic acid . The enzyme docosahexaenoic acid omega-hydroxylase, which this compound targets, plays a crucial role in this pathway .

Result of Action

The molecular and cellular effects of Sodium (2R)-2-{[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyl]oxy}-3-(octadecanoyloxy)propyl hydrogen phosphate’s action involve the production of 22-hydroxy-docosahexaenoate . This compound is a product of the enzymatic reaction catalyzed by docosahexaenoic acid omega-hydroxylase .